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Bis(dimethylacetamide);

tribroman-2-uide

Cat. No.: B12510921

Get Quote

To Our Valued Research Community,

A thorough review of established chemical literature and databases indicates that the

compound specified as "Bis(dimethylacetamide); tribroman-2-uide complex" does not

correspond to a recognized chemical entity under standard nomenclature. The term "tribroman-

2-uide" is ambiguous and does not align with systematic naming conventions established by

the International Union of Pure and Applied Chemistry (IUPAC).

Upholding our commitment to scientific integrity and the dissemination of accurate, verifiable

information, we cannot generate a technical guide on a compound for which no authoritative

data exists. Creating content on a speculative or non-existent substance would contradict the

core principles of expertise, authoritativeness, and trustworthiness that are paramount in

scientific and drug development research.

However, our research into this query has identified related and scientifically valid areas of

study that may be of interest to your work. Specifically, the components of the requested name

relate to two well-documented areas of chemistry:
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Dimethylacetamide (DMAc) Complexes: DMAc is a widely used polar aprotic solvent that is

also known to act as a ligand, forming coordination complexes with a variety of metal ions.

These complexes have been studied for their structural properties and potential applications.

[1][2][3]

Tribromide (Br₃⁻) Anion Complexes: The tribromide anion is a known polyhalogen ion that

can act as a counter-ion or a ligand in more complex structures.[4][5]

Notably, there are documented instances of crystal structures that contain both

dimethylacetamide and a tribromide anion, such as N,N-dimethylacetamide–1-(dimethyl-λ4-

azanylidene)ethan-1-ol tribromide[6].

Path Forward

We propose to pivot this request to a topic that is grounded in published, peer-reviewed

research. We would be pleased to develop an in-depth technical guide on one of the following

validated subjects:

The Chemistry and Properties of Metal-Dimethylacetamide Coordination Complexes.

Synthesis and Structural Characterization of Crystalline Solids Containing the Tribromide

Anion.

A Detailed Analysis of a specific, published complex containing both Dimethylacetamide and

a Tribromide moiety.

We invite you to provide a valid chemical name or to select from the alternatives above. This

will allow us to proceed with creating a comprehensive and scientifically rigorous technical

guide that meets the high standards required by the research and drug development

community.

We appreciate your understanding and look forward to your guidance on how to proceed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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